REACTION_CXSMILES
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F[C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[F:12][C:13]([F:17])([F:16])[CH2:14][OH:15].[OH-].[Na+].OS(O)(=O)=O>C1(C)C=CC=CC=1.O>[F:8][C:6]1[CH:5]=[CH:4][C:3]([N+:9]([O-:11])=[O:10])=[C:2]([O:15][CH2:14][C:13]([F:17])([F:16])[F:12])[CH:7]=1 |f:2.3|
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Name
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Quantity
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300 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)[N+](=O)[O-]
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Name
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Quantity
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245 g
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Type
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reactant
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Smiles
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FC(CO)(F)F
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Name
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Quantity
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90.5 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Control Type
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UNSPECIFIED
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Setpoint
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47.5 (± 2.5) °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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the temperature between 30 and 40° C
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Type
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ADDITION
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Details
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After the temperature had dropped to 30° C.
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Type
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CUSTOM
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Details
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for additional 16 h
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Duration
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16 h
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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CUSTOM
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Details
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the organic layer was separated
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Type
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EXTRACTION
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Details
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The water layer was extracted with EtOAc (2×300 mL)
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Type
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WASH
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Details
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The combined organic layers were washed with saturated sodium chloride solution (100 mL)
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Type
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CUSTOM
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Details
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to give a yellow oil, which
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Type
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CUSTOM
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Details
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to give a yellowish solid (450.0 g, quantitative)
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Type
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CUSTOM
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Details
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The crude product was used in the next step without purification
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Reaction Time |
30 min |
Name
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Type
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Smiles
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FC1=CC(=C(C=C1)[N+](=O)[O-])OCC(F)(F)F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |